Cas no 2160494-86-8 (3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2160494-86-8
• MF: C₂₉H₃₆N₂O₆
• MW: 508.605948448181
• CID: 5918774
• PubChem ID: 165833946
• Update Time: 2025-06-11

3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2160494-86-8
• EN300-1090786

• Inchi： 1S/C29H36N2O6/c1-28(2,3)37-27(35)31-15-13-19(14-16-31)29(4,17-25(32)33)30-26(34)36-18-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,19,24H,13-18H2,1-4H3,(H,30,34)(H,32,33)
• InChI Key： LWXONTQZKUSMCY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)C(C)(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 508.25733687g/mol
• Monoisotopic Mass: 508.25733687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 811
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Research Brief on 3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2160494-86-8)

The compound 3-{1-(tert-butoxy)carbonylpiperidin-4-yl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2160494-86-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in peptide synthesis and drug discovery. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, structural characteristics, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The tert-butoxycarbonyl (Boc) and fluorenylmethyloxycarbonyl (Fmoc) protecting groups in its structure make it particularly useful in solid-phase peptide synthesis (SPPS). Researchers have demonstrated its efficacy in facilitating the controlled assembly of complex peptides, which are critical for developing novel drugs targeting protein-protein interactions and enzymatic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized to synthesize a series of peptidomimetics with enhanced bioavailability and target specificity. The study reported that the incorporation of this intermediate improved the yield and purity of the final products, underscoring its value in modern drug development. Furthermore, its stability under various reaction conditions makes it a preferred choice for high-throughput screening and combinatorial chemistry.

Another notable application of 2160494-86-8 is in the development of protease inhibitors. A recent preprint on bioRxiv detailed its use in constructing inhibitors for SARS-CoV-2 main protease (Mpro), showcasing its potential in addressing emerging viral threats. The compound's ability to maintain structural integrity while undergoing multiple chemical modifications was cited as a key advantage in these studies.

Looking ahead, researchers are exploring the use of this compound in the design of next-generation biologics, including antibody-drug conjugates (ADCs) and targeted therapies for oncology. Its compatibility with diverse chemical reactions and its role in enhancing peptide stability position it as a cornerstone in the evolving landscape of biopharmaceuticals. Future studies are expected to delve deeper into its pharmacokinetic properties and in vivo efficacy, paving the way for its clinical translation.